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Compound of Interest

Compound Name: Vidofludimus

Cat. No.: B1684499

This document provides crucial safety and logistical information for the proper handling and
disposal of Vidofludimus, a research chemical. The following procedural guidance is intended
for researchers, scientists, and drug development professionals to ensure safe laboratory
practices and environmental protection.

Vidofludimus Safety and Hazard Profile

Vidofludimus is an immunosuppressive drug that functions as a dihydroorotate
dehydrogenase (DHODH) inhibitor.[1][2] Due to its chemical properties and biological activity, it
is classified with several hazards that necessitate careful handling and disposal.

Hazard Classification: Vidofludimus is classified as harmful if swallowed and is suspected of
damaging fertility or the unborn child.[2][3] It may also cause long-lasting harmful effects to
aquatic life.[2][3][4]
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Hazard Category GHS Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed.[2][3][4]
] o May damage fertility or the
Reproductive Toxicity H360 )
unborn child.[2][3]
Very toxic to aquatic life with
) ] o long lasting effects.[4] May
Chronic Aquatic Toxicity H410 / H413

cause long lasting harmful

effects to aquatic life.[2][3]

Chemical and Physical Properties:

Property Value
4SC-101, 2-[[(3-fluoro-3'-methoxy[1,1'-
Synonyms biphenyl]-4-yl)amino]carbonyl]-1-cyclopentene-
1-carboxylic acid
CAS Number 717824-30-1
Molecular Formula C20H18FNOa4

Molecular Weight

355.4 g/mol [2]

Solubility (DMSO)

25 mg/mL[1]

Solubility (DMF)

25 mg/mL[1]

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Vidofludimus and

ensuring laboratory safety.
Precautions for Safe Handling:
o Avoid inhalation of dust or aerosols.[4]

e Prevent contact with eyes and skin.[4]
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e Use only in areas with appropriate exhaust ventilation.[4]

e Do not eat, drink, or smoke when using this product.[4]

e Wash skin thoroughly after handling.[4]

Conditions for Safe Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[4]

Protect from direct sunlight and sources of ignition.[4]

Recommended storage for the powdered form is -20°C.[4]

For solutions in solvent, store at -80°C.[4]

Incompatible Materials: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[4]

Step-by-Step Disposal Protocol for Vidofludimus

Disposal of Vidofludimus and its containers must be conducted in accordance with
institutional, local, and national regulations for hazardous chemical waste. The primary directive
IS to dispose of contents and containers at an approved waste disposal plant.[4]

Step 1: Personal Protective Equipment (PPE) Before beginning any disposal procedures,
ensure you are wearing appropriate PPE, including:

o Safety glasses or goggles
o Chemical-resistant gloves
e Laboratory coat

Step 2: Waste Segregation

¢ Solid Waste: Collect any unused Vidofludimus powder, contaminated spill materials (e.g.,
absorbent pads), and empty containers in a dedicated, clearly labeled hazardous waste
container.
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 Liquid Waste: Solutions containing Vidofludimus should be collected in a separate, sealed,
and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste
streams unless permitted by your institution's environmental health and safety (EHS) office.

o Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated
sharps container for hazardous materials.

Step 3: Preparing for Disposal

e Do Not Dispose Down the Drain: Due to its aquatic toxicity, Vidofludimus must not be
disposed of down the sink or in any waterway.[3][4]

» Decontamination: Decontaminate any surfaces that may have come into contact with
Vidofludimus using an appropriate cleaning agent as recommended by your institution's
safety protocols.

o Container Labeling: Ensure all waste containers are accurately labeled with the chemical
name ("Vidofludimus"), the associated hazards (Toxic, Environmental Hazard), and the
date.

Step 4: Final Disposal

o Contact EHS: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
contractor.

o Follow Institutional Guidelines: Adhere strictly to your organization's specific procedures for
chemical waste disposal.

For general guidance on disposing of medicines not intended for flushing, the FDA
recommends mixing the substance with an unappealing material like dirt or cat litter, placing it
in a sealed container, and then disposing of it in the trash.[5] However, for a research-grade
chemical with reproductive and aquatic toxicity, disposal as hazardous chemical waste is the
more appropriate and mandated route.[4]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Vidofludimus.

Vidofludimus Disposal Workflow

Start: Vidofludimus Waste Generated

A
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Caption: Workflow for the safe segregation and disposal of Vidofludimus waste.

Experimental Protocols and Mechanism of Action

While detailed experimental protocols for Vidofludimus are application-specific, its mechanism
of action is relevant to understanding its biological hazards. Vidofludimus is an inhibitor of
dihydroorotate dehydrogenase (DHODH), a key enzyme in the pyrimidine biosynthesis
pathway.[2] This inhibition blocks the proliferation of rapidly dividing cells, particularly
lymphocytes, which underlies its immunosuppressive effects.[2] This mode of action is also the
basis for its classification as a reproductive toxin, as it can interfere with fetal development.
Therefore, all waste must be treated as biologically hazardous. For specific laboratory
applications and assays, refer to relevant publications or the product insert provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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